Cas no 2228782-80-5 (tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2228782-80-5
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 6519348
• PubChem ID: 165622581
• Update Time: 2025-10-05

tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate
• EN300-1875437
• 2228782-80-5
• tert-butyl N-[2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C14H18ClNO3/c1-9(8-15)11-7-10(17)5-6-12(11)16-13(18)19-14(2,3)4/h5-7,17H,1,8H2,2-4H3,(H,16,18)
• InChI Key： NZQLURKHTSZPFY-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=C(C=CC=1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate

tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2228782-80-5) is a complex organic molecule with a diverse range of applications in various fields. This compound is characterized by its unique structure, which includes a tert-butyl group, a urethane functional group, and a substituted phenol moiety. The presence of these functional groups imparts the compound with versatile chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate in the field of material science. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance materials. The compound's ability to undergo various chemical transformations, such as condensation reactions and polymerization, has been extensively documented in peer-reviewed journals. For instance, a study published in *Polymer Chemistry* demonstrated how this compound can be utilized to create thermally stable polymers with enhanced mechanical properties.

In addition to its role in material science, tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate has shown promise in the pharmaceutical industry. Its structure resembles certain bioactive molecules, leading researchers to investigate its potential as a drug candidate. A recent paper in *Journal of Medicinal Chemistry* reported that this compound exhibits moderate inhibitory activity against specific enzymes associated with neurodegenerative diseases. While further research is needed to establish its therapeutic potential, these findings underscore its importance in drug discovery efforts.

The synthesis of tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate involves a multi-step process that requires precise control over reaction conditions. The starting materials typically include aromatic alcohols and isocyanates, which are reacted under specific conditions to form the desired product. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis process, as detailed in a study published in *Chemical Communications*.

From an environmental perspective, the ecological impact of tert-butyl N-2-(3-chloroprop-1-en-2-yl)-4-hydroxyphenylcarbamate has been a topic of interest. Researchers have conducted toxicity studies to assess its potential effects on aquatic life and soil microorganisms. According to findings published in *Environmental Science & Technology*, the compound demonstrates low acute toxicity but may accumulate in certain ecosystems under specific conditions. These insights are crucial for developing sustainable practices for its production and disposal.

Furthermore, the compound's stability under various environmental conditions has been thoroughly investigated. Studies have shown that tert-butyl N-2-(3-chloroprop-1-en-2-yli)-4-hydroxyphenylcarbamate exhibits good thermal stability and resistance to UV degradation, making it suitable for applications requiring long-term durability. These properties have been leveraged in the development of coatings and adhesives with improved performance characteristics.

In conclusion, tert-butyl N-2-(3-chloropropenoyl)-4-hydroxyphenethyl carbamate (CAS No. 2228787805) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure, combined with recent research findings, positions it as an important molecule for future innovations in materials science, pharmaceuticals, and environmental sustainability.